Cas no 52474-54-1 (9-amino-9H-fluorene-9-carboxylic acid)

• Product Name: 9-amino-9H-fluorene-9-carboxylic acid
• CAS No: 52474-54-1
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• CID: 936964
• PubChem ID: 233825
• Update Time: 2025-10-29

9-amino-9H-fluorene-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 9-amino-9H-fluorene-9-carboxylic acid
• 9-aminofluorene-9-carboxylic acid
• 9-amino-9-fluorenecarboxylic acid
• AC1L5QW0
• AC1Q5UY2
• AG-J-47840
• AR-1H5430
• CTK4J5967
• NSC32848
• NSC-32848
• 52474-54-1
• EN300-18849533
• DTXSID80283672
• DS-006116

• Inchi： 1S/C14H11NO2/c15-14(13(16)17)11-7-3-1-5-9(11)10-6-2-4-8-12(10)14/h1-8H,15H2,(H,16,17)
• InChI Key： GYQWDIIKBPJSGS-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=CC=2C2C=CC=CC1=2)N)=O

Computed Properties

• Exact Mass: 225.07903
• Monoisotopic Mass: 225.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32
• LogP: 2.65420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 9-amino-9H-fluorene-9-carboxylic acid

Introduction to 9-amino-9H-fluorene-9-carboxylic acid (CAS No. 52474-54-1)

9-amino-9H-fluorene-9-carboxylic acid, identified by the Chemical Abstracts Service registry number CAS No. 52474-54-1, is a significant intermediate in the field of organic synthesis and pharmaceutical development. This compound belongs to the fluorene family, a class of polycyclic aromatic hydrocarbons (PAHs) that have garnered considerable attention due to their unique structural and electronic properties. The presence of both amino and carboxylic acid functional groups makes 9-amino-9H-fluorene-9-carboxylic acid a versatile building block for the synthesis of more complex molecules, particularly in the design of novel pharmaceuticals and materials.

The structural framework of 9-amino-9H-fluorene-9-carboxylic acid consists of a fluorene core substituted at the 9-position with both an amino group (-NH₂) and a carboxylic acid group (-COOH). This bifunctional nature allows for diverse chemical modifications, enabling its incorporation into a wide range of synthetic pathways. The fluorene scaffold itself is known for its rigidity, high thermal stability, and excellent photophysical properties, making it a preferred choice in the development of organic light-emitting diodes (OLEDs), liquid crystal displays (LCDs), and other advanced materials.

In recent years, 9-amino-9H-fluorene-9-carboxylic acid has emerged as a key intermediate in the synthesis of biologically active compounds. Its applications span across multiple domains, including medicinal chemistry, agrochemicals, and specialty polymers. One of the most notable areas of research involves its use in the development of novel anticancer agents. The fluorene core has been shown to exhibit favorable interactions with biological targets, making it an attractive scaffold for drug design. Furthermore, the introduction of polar functional groups such as the amino and carboxylic acid moieties enhances solubility and bioavailability, critical factors in pharmaceutical development.

Recent studies have highlighted the potential of 9-amino-9H-fluorene-9-carboxylic acid in the synthesis of targeted therapeutics. Researchers have leveraged its structural features to develop small-molecule inhibitors that selectively bind to specific enzymes or receptors involved in disease pathways. For instance, modifications at the 3-position or 4-position of the fluorene ring have been explored to enhance binding affinity and reduce off-target effects. The versatility of CAS No. 52474-54-1 as a precursor has also led to its incorporation into peptidomimetics and other protein-targeting agents, further expanding its utility in drug discovery.

The pharmaceutical industry has been particularly interested in derivatives of 9-amino-9H-fluorene-9-carboxylic acid due to their potential as kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. By strategically modifying the fluorene core, researchers have been able to develop compounds that disrupt aberrant signaling pathways while maintaining high selectivity. Additionally, the compound’s ability to form stable metal complexes has opened avenues for its use in metallodrug development, where it serves as a ligand for metal ions that exhibit therapeutic properties.

Beyond pharmaceutical applications, CAS No. 52474-54-1 finds utility in materials science, particularly in the fabrication of organic semiconductors and optoelectronic devices. The high charge carrier mobility associated with fluorene derivatives makes them ideal candidates for use in organic field-effect transistors (OFETs) and photovoltaic cells. Researchers have demonstrated that incorporating 9-amino-9H-fluorene-9-carboxylic acid into polymer backbones can enhance device performance by improving charge transport properties. Furthermore, its fluorescence characteristics make it suitable for use in fluorescent probes and sensors for biochemical applications.

The synthesis of 9-amino-9H-fluorene-9-carboxylic acid typically involves multi-step organic reactions starting from commercially available precursors such as fluorene or its halogenated derivatives. Key synthetic routes include nucleophilic substitution reactions at the 9-position followed by functional group transformations to introduce the amino and carboxylic acid groups. Advances in catalytic methods have enabled more efficient and sustainable synthetic pathways, reducing waste generation and improving yields. These developments align with growing emphasis on green chemistry principles within the industry.

In conclusion, CAS No. 52474-54-1, or 9-amino-9H-fluorene-9-carboxylic acid, represents a cornerstone compound with far-reaching applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for medicinal chemists seeking to develop novel therapeutics, while its properties also make it suitable for advanced materials engineering. As research continues to uncover new possibilities for this versatile intermediate, its importance is likely to grow further, driving innovation in both academic research and industrial applications.